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Compound of Interest

Compound Name: 4-Phenylmorpholin-3-one

Cat. No.: B154935

Technical Guide: 4-Phenylmorpholin-3-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and synthesis of
4-Phenylmorpholin-3-one, a key intermediate in the development of pharmaceutical agents.

Core Chemical Data

The fundamental molecular properties of 4-Phenylmorpholin-3-one are summarized below.

Property Value Citations
Molecular Formula C10H11NO2 [1112]
Molecular Weight 177.20 g/mol [2][3]

CAS Number 29518-11-4 [1][4]
Appearance Off-White Solid [2]

Melting Point 113-114°C [1]

Room Temperature, sealed in
Storage Temperature - [1]
dry conditions
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Synthesis of 4-Phenylmorpholin-3-one: An
Experimental Protocol

The following protocol describes the synthesis of 4-Phenylmorpholin-3-one from 2-
anilinoethanol and chloroacetyl chloride. This compound is a notable precursor in the synthesis
of more complex molecules, including the anticoagulant Rivaroxaban.[5][6]

Materials:

e 2-Anilinoethanol

¢ Chloroacetyl chloride

o Concentrated Sulphuric Acid

e 65% Nitric Acid

e Aqueous Ammonia Solution (25%)
e Acetone

e Water

Procedure:
Step 1: Synthesis of 4-Phenyl-3-morpholinone

 In a suitable reaction vessel, react 2-anilinoethanol with chloroacetyl chloride to yield 4-
phenyl-3-morpholinone.[5]

Step 2: Nitration of 4-Phenyl-3-morpholinone

e In a 2-litre flask, introduce 177 g (1.0 mol) of 4-phenyl-3-morpholinone in four portions into
728 g of concentrated sulphuric acid, maintaining an internal temperature of 10°C.[5]

e Heat the mixture to 25°C and stir for 30 minutes.[5]

e Cool the solution to -5°C.[5]
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e Over the course of one hour, add 101.8 g of 65% nitric acid.[5]
o Continue stirring at -5°C for one hour.[5]
Step 3: Work-up and Isolation

» Following the reaction, adjust the pH to 7.4 at 10°C using a 25% aqueous ammonia solution.

[5]

e The product, 4-(4-nitrophenyl)-3-morpholinone, can be worked up by extraction with acetone.

[5]

« |solate the final product by crystallization from an acetone/water mixture.[5]

Experimental Workflow

The synthesis of 4-(4-nitrophenyl)-3-morpholinone from 4-Phenylmorpholin-3-one is a critical
step in the production of key pharmaceutical intermediates. The workflow for this process is
illustrated below.
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Caption: Synthesis workflow of 4-(4-nitrophenyl)-3-morpholinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Morpholinone, 4-phenyl- | 29518-11-4 [chemicalbook.com]

2. pharmaffiliates.com [pharmaffiliates.com]

3. 4-Phenyl-3-morpholinone | CAS No- 29518-11-4 | Simson Pharma Limited
[simsonpharma.com]

e 4. 4-Phenylmorpholin-3-ON | C10H11NOZ2 | CID 5153080 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. CA2538906C - Process for preparing 4-(4-aminophenyl)-3-morpholinone - Google Patents
[patents.google.com]

e 6. 4-Phenylmorpholin-3-one | 29518-11-4 | Benchchem [benchchem.com]

 To cite this document: BenchChem. [Molecular formula and weight of 4-Phenylmorpholin-3-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154935#molecular-formula-and-weight-of-4-
phenylmorpholin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b154935?utm_src=pdf-body-img
https://www.benchchem.com/product/b154935?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21871872.htm
https://www.pharmaffiliates.com/en/29518-11-4-4-phenyl-3-morpholinone-pa2701958.html
https://www.simsonpharma.com/product/4-phenyl-3-morpholinone
https://www.simsonpharma.com/product/4-phenyl-3-morpholinone
https://pubchem.ncbi.nlm.nih.gov/compound/5153080
https://pubchem.ncbi.nlm.nih.gov/compound/5153080
https://patents.google.com/patent/CA2538906C/en
https://patents.google.com/patent/CA2538906C/en
https://www.benchchem.com/product/b154935
https://www.benchchem.com/product/b154935#molecular-formula-and-weight-of-4-phenylmorpholin-3-one
https://www.benchchem.com/product/b154935#molecular-formula-and-weight-of-4-phenylmorpholin-3-one
https://www.benchchem.com/product/b154935#molecular-formula-and-weight-of-4-phenylmorpholin-3-one
https://www.benchchem.com/product/b154935#molecular-formula-and-weight-of-4-phenylmorpholin-3-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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